N-(4-fluorophenyl)-4-(1-naphthylmethyl)-1-piperazinecarbothioamide
Overview
Description
N-(4-fluorophenyl)-4-(1-naphthylmethyl)-1-piperazinecarbothioamide, also known as 4-F-Phenylpiperazine (4-FPP), is a chemical compound that belongs to the piperazine family. It is a potent and selective agonist for the serotonin receptor 5-HT1A, which is involved in the regulation of mood, anxiety, and aggression. 4-FPP has been extensively studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders.
Mechanism of Action
The mechanism of action of 4-FPP involves its selective binding to the serotonin receptor 5-HT1A, which is involved in the regulation of mood, anxiety, and aggression. Activation of the 5-HT1A receptor by 4-FPP leads to an increase in the release of serotonin in the brain, which in turn produces anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-FPP are primarily mediated by its selective activation of the 5-HT1A receptor. Studies have shown that 4-FPP can increase the release of serotonin in the brain, which can lead to anxiolytic and antidepressant effects. It has also been shown to have neuroprotective effects and can improve cognitive function in animal models of Parkinson's disease.
Advantages and Limitations for Lab Experiments
The advantages of using 4-FPP in lab experiments include its potency and selectivity for the 5-HT1A receptor, which allows for precise manipulation of the serotonin system in the brain. However, the limitations of using 4-FPP include its potential toxicity and the need for careful dosing to avoid adverse effects.
Future Directions
For research on 4-FPP include further investigation of its potential therapeutic applications in the treatment of neurological and psychiatric disorders, as well as its use as a diagnostic tool in PET imaging studies of the serotonin system in the brain. Other areas of research include the development of novel compounds that target the serotonin system and the investigation of the molecular mechanisms underlying the effects of 4-FPP on the brain.
Scientific Research Applications
4-FPP has been studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders, including depression, anxiety, schizophrenia, and Parkinson's disease. It has also been investigated for its potential use as a diagnostic tool in positron emission tomography (PET) imaging studies of the serotonin system in the brain.
Properties
IUPAC Name |
N-(4-fluorophenyl)-4-(naphthalen-1-ylmethyl)piperazine-1-carbothioamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22FN3S/c23-19-8-10-20(11-9-19)24-22(27)26-14-12-25(13-15-26)16-18-6-3-5-17-4-1-2-7-21(17)18/h1-11H,12-16H2,(H,24,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VIQUALVTHKHFNT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC3=CC=CC=C32)C(=S)NC4=CC=C(C=C4)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22FN3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.